Cas no 181314-48-7 (Xylyldibutylbenzofuranone)

• Product Name: Xylyldibutylbenzofuranone
• CAS No: 181314-48-7
• MF: C₂₄H₃₀O₂
• MW: 350.493807315826
• CID: 66178
• PubChem ID: 56846395
• Update Time: 2025-06-11

Xylyldibutylbenzofuranone Chemical and Physical Properties

Names and Identifiers

• Xylyl dibutylbenzofuranone
• 3,4-Dibutyl-5-(2,4-dimethylphenyl)benzofuran-2(3H)-one
• 2(3H)-Benzofuranone,5,7-bis(1,1-dimethylethyl)-3-hydroxy-,reaction products with o-xylene
• HP-136
• Reaction product of 5,7-bis(1,1-dimetylethyl)-3-hydroxy-2(3H)-benzofuranone with o-xylene
• Antioxidant HP-136
• 5,7-Di-tert-butyl-3-(3,4-dimethylphenyl)-3H-benzofuran-2-one
• 5,7-di-tert.butyl-3-(2,3.diMethyl-phenyl)-3Hbenzofuran-2-one
• Xylyl dibutylbenzofuranone Antioxidant HP-136
• SCHEMBL927397
• 3,4-dibutyl-5-(2,4-dimethylphenyl)-3H-1-benzofuran-2-one
• 181314-48-7
• Xylyldibutylbenzofuranone
• AKOS015914426
• 2(3H)-Benzofuranone, 5,7-bis(1,1-dimethylethyl)-3-hydroxy-, reaction products with o-xylene

• Inchi： 1S/C24H30O2/c1-5-7-9-20-19(18-12-11-16(3)15-17(18)4)13-14-22-23(20)21(10-8-6-2)24(25)26-22/h11-15,21H,5-10H2,1-4H3
• InChI Key： BNAOQKULFPHAHL-UHFFFAOYSA-N
• SMILES： O1C(C(CCCC)C2=C1C=CC(C1C=CC(C)=CC=1C)=C2CCCC)=O

Computed Properties

• Exact Mass: 350.22500
• Monoisotopic Mass: 350.225
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 7.6

Experimental Properties

• Color/Form: White to off white crystalline powder
• Density: 1.043
• Boiling Point: 404.998°C at 760 mmHg
• Flash Point: 170.776°C
• Refractive Index: 1.546
• PSA: 26.30000
• LogP: 6.50580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on Xylyldibutylbenzofuranone

Chemical Profile of Xylyldibutylbenzofuranone (CAS No. 181314-48-7)

Xylyldibutylbenzofuranone, identified by the Chemical Abstracts Service Number (CAS No.) 181314-48-7, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the benzofuranone class, characterized by its fused benzene and furan rings, which contribute to its unique chemical properties and potential applications. The presence of xylyl (dimethylphenyl) and butyl substituents in its molecular structure enhances its reactivity and functionality, making it a promising candidate for various synthetic and biological studies.

The molecular structure of Xylyldibutylbenzofuranone consists of a benzene ring fused with a furan ring, with two butyl groups and two xylyl groups attached. This arrangement imparts steric hindrance and electronic effects that influence its interactions with biological targets. The compound’s aromaticity and the presence of electron-withdrawing groups make it an interesting scaffold for drug design and development. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such compounds, which has accelerated their exploration in medicinal chemistry.

In the realm of pharmaceutical research, Xylyldibutylbenzofuranone has been investigated for its potential role as an intermediate in the synthesis of bioactive molecules. Its structural features allow for modifications that can enhance pharmacological properties such as solubility, bioavailability, and target specificity. For instance, derivatives of this compound have been explored for their anti-inflammatory, antioxidant, and antimicrobial activities. The benzofuranone core is known to exhibit significant biological activity, and the introduction of additional functional groups can fine-tune these effects.

One of the most compelling aspects of Xylyldibutylbenzofuranone is its versatility in synthetic chemistry. The compound can serve as a precursor for more complex molecules through various reactions such as nucleophilic substitution, condensation, and cyclization. Researchers have leveraged its reactivity to develop novel heterocyclic compounds with potential therapeutic applications. For example, studies have shown that derivatives of this molecule can interact with enzymes and receptors involved in metabolic pathways, making them candidates for treating conditions like diabetes and hyperlipidemia.

The use of Xylyldibutylbenzofuranone in drug discovery has been further facilitated by advances in high-throughput screening technologies. These methods allow researchers to rapidly test large libraries of compounds for their biological activity, identifying promising candidates for further development. Computational models have also played a crucial role in predicting the properties of Xylyldibutylbenzofuranone derivatives before they are synthesized, saving time and resources in the drug development process.

Recent publications have highlighted the role of benzofuranones in developing new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry described the synthesis and evaluation of several derivatives of Xylyldibutylbenzofuranone for their ability to inhibit specific enzymes associated with neurological disorders. The findings suggested that certain modifications could enhance binding affinity and reduce side effects, paving the way for new treatments.

The industrial application of Xylyldibutylbenzofuranone extends beyond pharmaceuticals into materials science. Its unique electronic properties make it suitable for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic cells. The compound’s ability to absorb light across a broad spectrum has been exploited in developing more efficient solar panels and optoelectronic devices.

In conclusion, Xylyldibutylbenzofuranone (CAS No. 181314-48-7) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its structural features enable diverse applications, from drug development to advanced materials. As research continues to uncover new uses for this molecule, its importance in scientific innovation is likely to grow further.